Cas no 425378-78-5 (3-(5-Bromo-2-fluorophenyl)pyridine)

• Product Name: 3-(5-Bromo-2-fluorophenyl)pyridine
• CAS No: 425378-78-5
• MF: C₁₁H₇BrFN
• MW: 252.08238530159
• CID: 2641857
• PubChem ID: 11543355
• Update Time: 2025-11-02

3-(5-Bromo-2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-fluorophenyl)pyridine
• QGACODVONZZZNW-UHFFFAOYSA-N
• 3-(5-Bromo-2-fluorophenyl)pyridine

• Inchi： 1S/C11H7BrFN/c12-9-3-4-11(13)10(6-9)8-2-1-5-14-7-8/h1-7H
• InChI Key： QGACODVONZZZNW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1C=NC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(5-Bromo-2-fluorophenyl)pyridine

Comprehensive Guide to 3-(5-Bromo-2-fluorophenyl)pyridine (CAS No. 425378-78-5): Properties, Applications, and Market Insights

3-(5-Bromo-2-fluorophenyl)pyridine (CAS No. 425378-78-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This brominated fluorophenylpyridine derivative serves as a crucial building block in the synthesis of various bioactive molecules and advanced materials. With its unique molecular structure featuring both bromo and fluoro substituents, this compound offers exceptional versatility in chemical transformations.

The growing interest in halogenated pyridine compounds like 3-(5-Bromo-2-fluorophenyl)pyridine stems from their increasing applications in drug discovery programs. Pharmaceutical researchers particularly value this heterocyclic bromo-fluorophenyl compound for its potential as a precursor in the development of kinase inhibitors and other therapeutic agents. The presence of both bromine and fluorine atoms allows for precise modifications through various cross-coupling reactions, making it invaluable in medicinal chemistry.

From a chemical perspective, 3-(5-Bromo-2-fluorophenyl)pyridine (CAS 425378-78-5) demonstrates remarkable stability under standard laboratory conditions. The compound typically appears as a white to off-white crystalline powder with a molecular weight of 252.08 g/mol. Its pyridine-bromo-fluorophenyl structure contributes to moderate solubility in common organic solvents such as dichloromethane, dimethyl sulfoxide, and ethanol, while being practically insoluble in water.

The synthesis of 3-(5-Bromo-2-fluorophenyl)pyridine involves sophisticated organic transformations that highlight its value as a premium research chemical. Modern synthetic approaches often employ palladium-catalyzed coupling reactions to construct the bromo-fluorophenyl-pyridine framework efficiently. These methods have become particularly relevant in light of recent advances in green chemistry, where researchers seek more sustainable pathways for producing such functionalized pyridine derivatives.

In material science applications, 3-(5-Bromo-2-fluorophenyl)pyridine serves as a key intermediate for developing advanced organic electronic materials. The compound's electron-withdrawing bromo and fluoro groups make it particularly useful in designing novel organic semiconductors and light-emitting materials. This aligns with current industry trends toward more efficient organic light-emitting diodes (OLEDs) and photovoltaic materials.

The global market for specialty pyridine compounds like 3-(5-Bromo-2-fluorophenyl)pyridine (CAS 425378-78-5) has shown steady growth, driven by increasing R&D investments in pharmaceutical and electronic materials sectors. Market analysts note particular demand from contract research organizations and academic institutions focusing on structure-activity relationship studies and novel material development. The compound's availability in various purity grades (typically 95%-99%) caters to diverse research requirements.

Quality control of 3-(5-Bromo-2-fluorophenyl)pyridine involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity standards required for pharmaceutical and material science applications. Recent advancements in analytical chemistry have enabled more precise characterization of such halogenated aromatic compounds, addressing growing concerns about batch-to-batch consistency in research chemicals.

Storage and handling recommendations for 3-(5-Bromo-2-fluorophenyl)pyridine emphasize standard laboratory safety practices. The compound should be stored in tightly sealed containers under inert atmosphere at temperatures between 2-8°C to maintain stability. While not classified as hazardous under normal handling conditions, appropriate personal protective equipment is recommended when working with this bromo-fluoro substituted pyridine compound.

Future research directions for 3-(5-Bromo-2-fluorophenyl)pyridine (CAS 425378-78-5) may explore its potential in emerging areas such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The compound's molecular architecture makes it an attractive candidate for designing porous materials with tailored properties. Additionally, its applications in developing new pharmacophores continue to expand as drug discovery programs target increasingly complex biological pathways.

For researchers sourcing 3-(5-Bromo-2-fluorophenyl)pyridine, it's essential to verify suppliers' credentials and quality assurance processes. The compound is typically available through specialty chemical distributors serving the pharmaceutical and materials science research communities. Current market trends show increasing preference for suppliers offering comprehensive analytical data and custom synthesis capabilities for such high-value research chemicals.

In conclusion, 3-(5-Bromo-2-fluorophenyl)pyridine (CAS No. 425378-78-5) represents a versatile and valuable compound in modern chemical research. Its unique combination of bromine and fluorine substituents on a pyridine scaffold enables diverse applications ranging from drug discovery to advanced materials development. As research in these fields continues to advance, the importance of such functionalized heterocyclic compounds is expected to grow significantly in the coming years.